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Compound of Interest

Compound Name: 1-lodo-1-octyne
CAS No.: 81438-46-2
Cat. No.: B8640996
Get Quote
. J

Technical Analysis of the C-I Bond
The Heavy-Atom Effect (Spin-Orbit Coupling)

In standard organic frameworks, carbon chemical shifts correlate with the electronegativity of
the attached substituent (Deshielding:

). However, 1-iodooctyne defies this trend due to the "Heavy-Atom Effect" (relativistic spin-orbit
coupling).

The large electron cloud of the iodine atom facilitates mixing between the ground state and
excited electronic states. This spin-orbit coupling introduces a shielding paramagnetic current
that opposes the external magnetic field (

), causing the attached carbon (

) to resonate at a significantly upfield position—often near or below 0 ppm—despite iodine's
moderate electronegativity.

NMR Data: 1-lodooctyne vs. Halogenated Alternatives
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The following table compares the chemical shifts of the alkynyl carbons in 1-iodooctyne against
its bromo-, chloro-, and terminal alkyne analogs. Note the dramatic shielding of

in the iodo-species.

Effect
Compound Structure
P Cl(ppm)  C2(ppm)  (C1-C2)  pominance
Spin-Orbit
1-lodooctyne -3.5t0 0.5* 90-94 ~-93 ppm Coupling
(Shielding)
1 Inductive/Ani
38-42 79 -83 ~-40 ppm sotropic
Bromooctyne
Balance
1- Inductive
58 - 62 68 -72 ~-10 ppm o
Chlorooctyne (Deshielding)
1-Octyne 68.2 84.5 ~-16 ppm Anisotropic

*Note: Values for 1-iodooctyne are consistent with homologous 1-iodoalkynes (e.g., 1-
iodohexyne). The negative shift is diagnostic of the C-1 sp-hybridized bond.

Experimental Protocols
Synthesis of 1-lodooctyne (NIS/AgGNO Method)

This protocol utilizes N-iodosuccinimide (NIS) catalyzed by silver nitrate, a standard, high-
yielding method for converting terminal alkynes to 1-iodoalkynes under mild conditions.

Reagents:

e 1-Octyne (1.0 equiv)[1]

e N-lodosuccinimide (NIS) (1.1 - 1.2 equiv)
 Silver Nitrate (

) (0.05 - 0.1 equiv)
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o Acetonitrile (
) or Acetone (Solvent)
Step-by-Step Workflow:

e Preparation: Dissolve 1-octyne (e.g., 5 mmol) in acetonitrile (20 mL) in a round-bottom flask
wrapped in aluminum foil (to protect silver salts from light).

o Catalyst Addition: Add

(0.25 mmol) to the stirring solution.

 lodination: Add NIS (5.5 mmol) in one portion. The reaction is typically exothermic; ensure
adequate stirring.

e Monitoring: Stir at room temperature for 1-3 hours. Monitor conversion by TLC (hexane
eluent) or GC-MS.

o Workup:
o Dilute with water (50 mL) and extract with diethyl ether (
mL).

o Wash combined organic layers with water, brine, and then dry over anhydrous

 Purification: Concentrate under reduced pressure. Purify the crude oil via flash column
chromatography (100% Hexanes) to yield 1-iodooctyne as a clear to pale yellow oil.

o Storage: Store at -20°C over copper wire to prevent decomposition.

NMR Acquisition Parameters

To accurately resolve the quaternary C1 peak (which can be low intensity due to long relaxation
times and lack of NOE enhancement):
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e Solvent:

(Standard reference: 77.16 ppm).

o Relaxation Delay (D1): Set to

seconds to allow full relaxation of the quaternary C-I carbon.

e Scans (NS): Minimum 256-512 scans for sufficient S/N ratio.

o Spectral Width: Ensure the window extends to -20 ppm to capture the upfield C1 signal.

Visualizations
Figure 1: Synthesis Workflow & Mechanism
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Caption: Catalytic cycle for the Ag(l)-mediated iodination of 1-octyne using NIS.

Figure 2: Shielding Mechanism (Heavy Atom Effect)
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Caption: Logical flow of the relativistic heavy-atom effect causing the upfield NMR shift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-Bromooctane(111-83-1) 13C NMR spectrum [chemicalbook.com]

e To cite this document: BenchChem. [1-lodooctyne: NMR Chemical Shift Analysis &
Comparison Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8640996/docs#1-iodooctyne-nmr-chemical-shift-
analysis-comparison-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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